Cas no 1805384-14-8 (3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine
• CAS No: 1805384-14-8
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858312
• Update Time: 2025-11-02

3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-2-4(7(10)11)12-6(9)5(3)8/h2,7H,1H3
• InChI Key： QULOWSDOTWQNGA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine

3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine (CAS 1805384-14-8): A Comprehensive Technical Overview

The 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine (CAS 1805384-14-8) represents an important halogenated pyridine derivative with significant potential in modern chemical applications. This heterocyclic compound features a unique molecular structure combining bromo, chloro, and difluoromethyl substituents, making it particularly valuable for pharmaceutical intermediates and agrochemical synthesis.

Recent market trends show growing interest in fluorinated pyridine compounds, especially those with multiple halogen substitutions. The presence of both bromine and chlorine atoms in this molecule enhances its reactivity, while the difluoromethyl group contributes to improved metabolic stability - a key consideration in drug design. Researchers are particularly focusing on such multifunctional pyridine derivatives for developing new crop protection agents and bioactive molecules.

The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine typically involves sequential halogenation reactions on a pyridine core structure. Advanced analytical techniques including NMR spectroscopy and mass spectrometry confirm its high purity (>98%), with typical physical characteristics including a white to off-white crystalline appearance and moderate solubility in common organic solvents.

In pharmaceutical research, this compound serves as a versatile building block for drug discovery. Its structural features make it particularly suitable for developing kinase inhibitors and antimicrobial agents. The difluoromethyl-pyridine moiety has shown promise in improving drug bioavailability, addressing one of the most searched challenges in medicinal chemistry optimization.

The agrochemical industry has shown increasing demand for halogenated pyridine derivatives like 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine, particularly for developing next-generation pesticides with improved environmental profiles. This aligns with current industry trends toward more sustainable crop protection solutions, a hot topic in agricultural research forums and scientific publications.

From a commercial perspective, CAS 1805384-14-8 has seen steady growth in global market demand, with major suppliers offering custom synthesis services and bulk quantities. The compound's patent landscape reveals multiple applications in both pharmaceutical and agricultural domains, making it a valuable intellectual property asset for innovative companies.

Handling and storage recommendations for 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine follow standard laboratory protocols for halogenated organic compounds. Proper personal protective equipment including gloves and safety goggles should be used when working with this material. Storage under inert atmosphere at controlled temperatures helps maintain product stability over extended periods.

Analytical method development for 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine has been a focus area for quality control laboratories. Reverse-phase HPLC methods with UV detection have proven effective for purity assessment, while GC-MS techniques are commonly employed for impurity profiling. These analytical approaches address frequently searched questions about quality assurance for specialty chemicals.

The environmental fate of halogenated pyridine compounds has become an important research area, with particular attention to biodegradation pathways and ecotoxicity profiles. While 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine shows moderate persistence in environmental matrices, ongoing studies aim to better understand its environmental impact assessment - a topic generating significant interest in green chemistry circles.

Future applications of 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine may expand into materials science, particularly for developing advanced functional materials with specific electronic properties. The compound's unique combination of substituents makes it a candidate for organic electronic components, aligning with growing interest in molecular electronics and optoelectronic materials.

For researchers considering 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine synthesis, recent literature highlights improved catalytic methods for introducing the difluoromethyl group, addressing one of the key synthetic challenges. These methodological advances respond to frequently searched topics in organofluorine chemistry and heterocyclic compound synthesis.

The global supply chain for CAS 1805384-14-8 has stabilized in recent years, with multiple manufacturers offering competitive pricing and reliable delivery schedules. Quality specifications typically include ≥98% purity by HPLC, with strict limits on related substances. These parameters are crucial for researchers investigating structure-activity relationships in their respective fields.

In conclusion, 3-Bromo-2-chloro-6-(difluoromethyl)-4-methylpyridine represents a versatile and valuable chemical intermediate with growing importance across multiple industries. Its unique structural features and adaptable chemistry continue to drive innovation in drug discovery, agrochemical development, and emerging materials applications, making it a compound of significant current interest in the scientific community.